N-{3-[3-(methoxymethyl)-1H-1,2,4-triazol-5-yl]phenyl}-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide

Specification

• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-[3-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]phenyl]-2-(3-oxo-1,2-dihydroisoindol-1-yl)acetamide
• Standard InChI: InChI=1S/C20H19N5O3/c1-28-11-17-23-19(25-24-17)12-5-4-6-13(9-12)21-18(26)10-16-14-7-2-3-8-15(14)20(27)22-16/h2-9,16H,10-11H2,1H3,(H,21,26)(H,22,27)(H,23,24,25)
• Standard InChI Key: AGTMMFYGNZLYPJ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=NN1)C2=CC(=CC=C2)NC(=O)CC3C4=CC=CC=C4C(=O)N3

Introduction

N-{3-[3-(methoxymethyl)-1H-1,2,4-triazol-5-yl]phenyl}-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide is a complex organic compound that belongs to the class of triazoles and isoindoles. Its unique structure, featuring a methoxymethyl group attached to a triazole ring connected to a phenyl group and an acetamide moiety linked to an isoindole structure, allows for diverse interactions with biological systems. This compound is classified under heterocyclic compounds due to its incorporation of nitrogen-containing rings.

Key Components:

• Triazole Ring: Contains a methoxymethyl group, which is crucial for its biological activity.

• Isoindole Structure: Linked to an acetamide moiety, contributing to its potential pharmacological properties.

• Synthesis Steps: Typically involve several key reactions, including condensation and cyclization reactions.

Potential Applications

N-{3-[3-(methoxymethyl)-1H-1,2,4-triazol-5-yl]phenyl}-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide has potential applications in medicinal chemistry and pharmacology due to its unique structure and potential biological activity. Further studies are required to explore these applications fully and assess their viability in clinical settings.

Mechanism of Action and Research Directions

The mechanism of action for this compound is not fully elucidated but may involve interactions with biological systems that disrupt cellular processes or signaling pathways. Research into its pharmacodynamics is necessary to confirm these mechanisms and establish therapeutic relevance. Computational chemistry tools can be used to model its three-dimensional conformation and predict its behavior in biological systems.

Comparison with Similar Compounds

Similar compounds, such as those containing triazole or isoindole moieties, have shown diverse biological activities, including anticancer and anti-inflammatory properties. For instance, compounds like N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide have been evaluated for their anti-inflammatory potency. This highlights the potential of N-{3-[3-(methoxymethyl)-1H-1,2,4-triazol-5-yl]phenyl}-2-(3-oxo-2,3-dihydro-1H-isoindol-1-yl)acetamide for similar applications.